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Compound of Interest

Compound Name: Acid Blue 221

Cat. No.: B1171915 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the chemical properties, experimental applications,

and potential biological interactions of the anthraquinone dye, Acid Blue 221.

Core Chemical and Physical Data
Acid Blue 221 is a synthetic anthraquinone dye known for its bright blue color and is frequently

used as a model compound in environmental chemistry research, particularly in studies

focused on textile wastewater treatment.[1] While it is a well-known dye, specific details

regarding its molecular formula and weight are not consistently reported across chemical

databases.

For ease of comparison, the known synonyms and quantitative data for Acid Blue 221 are

summarized in the table below.
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Identifier Value Source(s)

Chemical Name Acid Blue 221 [2][3][4]

CAS Number 12219-32-8 [2][3][4]

C.I. Name C.I. Acid Blue 221 [3][4]

Molecular Structure Anthraquinone [1][4]

Molecular Formula Unspecified [2][3][4]

Molecular Weight Unspecified [2][3][4]

Synonyms

Brilliant Sky Blue GLW,

Alizarine Brilliant Sky Blue

GLW, Supranol Blue GLW,

Supranol Brilliant Sky Blue

GLW, Telon Fast Blue ESN,

Triacid Fast Brilliant Blue

GWL, Dystar Telon Blue M-

GLW, Dystar Telon Blue GLW

[2][4][5]

Experimental Protocols
Acid Blue 221 is a valuable tool in various experimental settings, most notably in the study of

dye adsorption and advanced oxidation processes for wastewater remediation. Below is a

detailed methodology for a typical batch adsorption experiment, synthesized from protocols

used for similar acid and reactive dyes.

Batch Adsorption Protocol for Dye Removal
This protocol outlines the necessary steps to assess the efficacy of an adsorbent material for

the removal of an acid dye like Acid Blue 221 from an aqueous solution.

1. Preparation of Stock Solution and Adsorbent:

Prepare a stock solution of Acid Blue 221 by dissolving a precisely weighed amount of the

dye powder in deionized water to a concentration of 1000 mg/L.
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The adsorbent material should be prepared according to its specific requirements (e.g.,

washing, drying, grinding, and sieving to achieve a uniform particle size).

2. Batch Adsorption Experiments:

A series of experiments should be conducted to determine the optimal conditions for dye

removal. This involves varying one parameter at a time while keeping others constant.

Effect of pH: Add a known amount of adsorbent (e.g., 0.1 g) to a series of flasks containing

a fixed volume (e.g., 50 mL) of a specific concentration of dye solution (e.g., 100 mg/L).

Adjust the pH of the solutions across a wide range (e.g., 2-12) using 0.1 M HCl or 0.1 M

NaOH.

Effect of Adsorbent Dose: Vary the amount of adsorbent (e.g., 0.02 g to 0.5 g) in flasks

containing a fixed volume and concentration of dye solution at the predetermined optimal

pH.

Effect of Contact Time and Kinetics: To a set of flasks with the optimal adsorbent dose and

pH, add the dye solution. Agitate the flasks at a constant speed (e.g., 150 rpm) and

withdraw samples at different time intervals (e.g., 5, 10, 20, 30, 60, 120, 180 minutes).

Effect of Initial Dye Concentration and Isotherms: Prepare a series of dye solutions with

varying initial concentrations (e.g., 25, 50, 100, 200, 300 mg/L). Add the optimal adsorbent

dose to each and agitate until equilibrium is reached (determined from the kinetic study).

3. Analysis:

After agitation, separate the adsorbent from the solution by centrifugation or filtration.

Measure the remaining concentration of Acid Blue 221 in the supernatant/filtrate using a

UV-Vis spectrophotometer at its maximum absorbance wavelength (λmax).

The amount of dye adsorbed per unit mass of adsorbent at equilibrium (qe, in mg/g) can be

calculated using the formula: qe = (C0 - Ce) * V / m where C0 and Ce are the initial and

equilibrium concentrations of the dye (mg/L), V is the volume of the solution (L), and m is the

mass of the adsorbent (g).
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4. Data Modeling:

The kinetic data can be fitted to models such as pseudo-first-order and pseudo-second-order

to determine the adsorption rate.

The equilibrium data can be analyzed using isotherm models like Langmuir and Freundlich

to understand the adsorption mechanism and capacity.[1]

Visualizations: Workflows and Pathways
To better illustrate the experimental and potential biological contexts of Acid Blue 221 and

related dyes, the following diagrams are provided.

Experimental workflow for a typical dye adsorption study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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